Cas no 1805562-50-8 (Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate)

• Product Name: Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate
• CAS No: 1805562-50-8
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4953975
• Update Time: 2025-05-20

Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)9-6(4-12)2-3-8(11)7(9)5-13/h2-3,13H,5H2,1H3
• InChI Key： YEGATFFMQABWCK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(C(=O)OC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate

Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate (CAS No. 1805562-50-8): A Comprehensive Overview

Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate, identified by its CAS number 1805562-50-8, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the third position, a cyanide group at the sixth position, and a hydroxymethyl group at the second position, contribute to its unique chemical properties and reactivity.

The synthesis of Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate involves a series of well-defined organic reactions that highlight the importance of precise control over reaction conditions. The introduction of the chloro group typically requires careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the incorporation of the cyanide group necessitates anhydrous conditions and specialized handling to prevent unwanted side reactions. The final step involves the addition of the hydroxymethyl group, which can be achieved through various methods, including nucleophilic addition or reduction reactions.

In recent years, there has been growing interest in benzoate derivatives due to their potential applications in drug discovery and development. Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate has emerged as a valuable intermediate in the synthesis of more complex molecules with pharmacological activity. For instance, researchers have explored its use in the development of novel antimicrobial agents, where the combination of the chloro, cyanide, and hydroxymethyl groups enhances its interaction with biological targets.

The compound's unique structural features also make it a useful scaffold for designing molecules with specific biological activities. The presence of the chloro group allows for further functionalization through cross-coupling reactions, while the cyanide group can be converted into other functional moieties such as carboxylic acids or amides. The hydroxymethyl group provides a site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

A notable application of Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate is in the field of medicinal chemistry, where it has been used as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. Recent studies have demonstrated its potential in developing inhibitors for enzymes involved in cancer metabolism. The combination of structural elements such as the chloro, cyanide, and hydroxymethyl groups contributes to its ability to modulate enzyme activity effectively.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. It serves as a building block for constructing more complex molecules through various transformations. For example, it can be used to synthesize heterocyclic compounds by cyclization reactions, or it can be converted into other benzoate derivatives through selective functionalization. These synthetic applications underscore its versatility and utility in both academic research and industrial settings.

In conclusion, Methyl 3-chloro-6-cyano-2-(hydroxymethyl)benzoate (CAS No. 1805562-50-8) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, including the presence of a chloro, a cyanide, and a hydroxymethyl strong>> group, make it a valuable intermediate for developing novel therapeutic agents and synthetic methodologies. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.